Cas no 128495-97-6 (Cyclopenta[b]pyrrol-1(2H)-amine,hexahydro-2-(methoxymethyl)-, (2S,3aS,6aS)-)

• Product Name: Cyclopenta[b]pyrrol-1(2H)-amine,hexahydro-2-(methoxymethyl)-, (2S,3aS,6aS)-
• CAS No: 128495-97-6
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 103005
• PubChem ID: 14690424
• Update Time: 2025-04-18

Cyclopenta[b]pyrrol-1(2H)-amine,hexahydro-2-(methoxymethyl)-, (2S,3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrol-1(2H)-amine,hexahydro-2-(methoxymethyl)-, (2S,3aS,6aS)-
• Cyclopenta[b]pyrrol-1(2H)-amine, hexahydro-2-(methoxymethyl)-, (2S,3aS,6aS)- (9CI)
• Cyclopenta[b]pyrrol-1(2H)-amine,hexahydro-2-(methoxymethyl)-,(2s,3as,6as)-(9ci)
• 128495-97-6

• Inchi： 1S/C9H18N2O/c1-12-6-8-5-7-3-2-4-9(7)11(8)10/h7-9H,2-6,10H2,1H3/t7-,8-,9-/m0/s1
• InChI Key： CINPNPBKZVUZEH-CIUDSAMLSA-N
• SMILES： O(C)C[C@@H]1C[C@@H]2CCC[C@@H]2N1N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.5Ų